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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B3419969

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling isonicotinic acid, including detailed operational and disposal plans.
By adhering to these procedural, step-by-step instructions, you can minimize risks and maintain
a secure workspace.

Hazard Identification and Risk Assessment

Isonicotinic acid is a compound that requires careful handling due to its potential health
effects. It is classified as a hazardous substance that can cause skin irritation, serious eye
irritation, and respiratory irritation.[1][2][3] Ingestion may also be harmful to an individual's
health, particularly for those with pre-existing organ damage.[1]

Key Hazards:

Eye Contact: Causes serious eye damage and irritation.[1][2][4]
o Skin Contact: Causes skin irritation.[1][2] Long-term exposure can lead to inflammation.[1]

 Inhalation: Irritating to the respiratory system.[1][2] Long-term exposure may result in airway
diseases.[1]

 Ingestion: While not considered highly toxic, it may still be damaging to health.[1]

o Combustibility: It is a combustible solid, and fine dust can form explosive mixtures with air.[1]
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Quantitative Toxicity Data

For a quick reference, the following table summarizes the acute toxicity data for isonicotinic

acid.
Route of Exposure Species LD50 Value
Oral Rat 5000 mg/kg
Oral Mouse 3123 mg/kg

Operational Plan: Safe Handling Procedures

A systematic approach to handling isonicotinic acid is crucial to prevent exposure and ensure
safety.

Engineering Controls

The first line of defense is to handle isonicotinic acid in a controlled environment.

» Ventilation: Always use this compound in a well-ventilated area.[5] Local exhaust ventilation,
such as a fume hood, is required where it is handled as a powder to prevent accumulation
and recirculation of particulates.[1]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling isonicotinic acid.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or chemical goggles.[1]

[4]

To protect against dust
particles and splashes,
preventing serious eye
irritation.[1][2]

Hand Protection

Impermeable and resistant
gloves such as nitrile rubber,
polychloroprene, or butyl
rubber.[1]

To prevent skin contact and
irritation.[1][2] Gloves should
be inspected before use and
disposed of properly after
handling.[4]

Respiratory Protection

A NIOSH or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) should be used when
ventilation is inadequate or for
brief exposure to low
concentrations.[6] For
intensive or longer exposure, a
self-contained breathing

apparatus is recommended.[2]

To avoid inhalation of dust
which can cause respiratory
irritation.[1][2]

Protective Clothing

Lab coat or overalls. APVC

apron may also be used.[1]

To minimize skin exposure.[1]

Handling and Storage

Proper procedures for handling and storage are critical to maintaining a safe laboratory.

e Handling:

o Avoid all personal contact, including inhalation of dust.[1]

o Avoid formation of dust and aerosols.[4]

o Wash hands thoroughly after handling and before breaks.[4][5]
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o Do not eat, drink, or smoke in the handling area.[]

e Storage:
o Store in a cool, dry, well-ventilated area in a tightly closed container.[5]
o Keep away from incompatible substances such as strong oxidizing agents.[1][3][5]

o Store in original containers, which can be glass, polyethylene, or polypropylene.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids apart.[4] Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing and flush the skin and hair with
running water and soap if available.[1][4]

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[4][5]

¢ Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Give a glass of water to
drink. Seek medical advice.[4][5]

o Spills: For minor spills, clean up immediately, avoiding dust generation and contact with skin
and eyes.[1] For major spills, evacuate the area and alert emergency responders.[1]

Disposal Plan

All waste, including the chemical itself and any contaminated materials, must be handled in
accordance with local, state, and federal regulations.[1]

o Chemical Disposal: Unused isonicotinic acid may be recycled if possible.[1] If not, it should
be disposed of as hazardous waste. One method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator with an afterburner and scrubber.[4]
Do not dispose of it with household garbage or allow it to reach the sewage system.[2]
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o Contaminated PPE Disposal: Contaminated gloves and other disposable PPE should be
disposed of as hazardous waste in accordance with applicable laws and good laboratory

practices.[4]

Workflow for Safe Handling of Isonicotinic Acid

The following diagram illustrates the logical workflow for safely handling isonicotinic acid,

from preparation to disposal.
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Handling
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'
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Disposal

Dispose of Contaminated PPE
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i

Dispose of Isonicotinic Acid Waste
According to Regulations

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of isonicotinic acid.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3419969?utm_src=pdf-body-img
https://www.benchchem.com/product/b3419969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3419969?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-250188.pdf
https://fr.cpachem.com/msds?num=SB47174&dnl=sd_-_Isonicotinic_Acid_CAS_55-22-1_%28SB47174%29_%28EU%29.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/134_1346180328_ISONICOTINICACID-CASNO-55-22-1-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1462924_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1462924_EN.htm
https://www.jubilantingrevia.com/uploads/files/45msds_0219GjGhs00Div.3sdsIsonicotinicacid.pdf
https://www.benchchem.com/product/b3419969#personal-protective-equipment-for-handling-isonicotinic-acid
https://www.benchchem.com/product/b3419969#personal-protective-equipment-for-handling-isonicotinic-acid
https://www.benchchem.com/product/b3419969#personal-protective-equipment-for-handling-isonicotinic-acid
https://www.benchchem.com/product/b3419969#personal-protective-equipment-for-handling-isonicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3419969?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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